
An In-depth Technical Guide to the Chemical
Properties of 3,4-Diethylhexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,4-diethylhexane. The information is curated for researchers, scientists, and

professionals in drug development who may use this compound as a solvent, in the synthesis

of polymers, or as a component in fuel and lubricant formulations.[1] All quantitative data is

presented in structured tables for ease of reference and comparison. Detailed experimental

protocols for key property determination and a visualization of the compound's property

relationships are also included.

Core Chemical and Physical Properties
3,4-Diethylhexane is a branched alkane with the chemical formula C10H22.[1][2] It is a

colorless liquid at room temperature and is classified as a flammable liquid.[1][3] Its molecular

structure consists of a six-carbon hexane chain with ethyl group substituents at the third and

fourth positions.
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Property Value

IUPAC Name 3,4-diethylhexane[3]

Synonyms 3,4-diethyl-hexan; Hexane, 3,4-diethyl-[1]

CAS Number 19398-77-7[1][2]

Molecular Formula C10H22[1][2]

Molecular Weight 142.28 g/mol [1][3]

InChI Key VBZCRMTUDYIWIH-UHFFFAOYSA-N[4]

Physical Properties
The physical properties of 3,4-diethylhexane are summarized in the table below. These

properties are crucial for its application as a solvent and in various industrial processes.

Property Value

Appearance Colorless to Almost colorless clear liquid

Boiling Point 160-162 °C[1][5]

Melting Point -53.99 °C[1]

Density 0.751 g/mL[5]

Vapor Pressure 2.81 mmHg at 25°C[1]

Flash Point 85.8 °C[1]

Refractive Index 1.419 - 1.421[1]

Molar Volume 189.5 mL/mol[5]

Solubility Insoluble in water; soluble in organic solvents.

Spectroscopic Data
Spectroscopic data is vital for the identification and structural elucidation of 3,4-diethylhexane.
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Spectroscopic Data Details

Gas Chromatography-Mass Spectrometry (GC-

MS)

The NIST Chemistry WebBook provides mass

spectrum data for 3,4-diethylhexane, which is

useful for its identification in complex mixtures.

[4][6] The top peak in its mass spectrum is

observed at m/z 70.[3]

Infrared (IR) Spectroscopy

The IR spectrum of 3,4-diethylhexane exhibits

characteristic peaks for C-H stretching and

bending vibrations typical of alkanes. The

absence of other significant functional group

bands confirms its identity as a saturated

hydrocarbon.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

While detailed spectra are not readily available

in the searched literature, the ¹H and ¹³C NMR

spectra would show signals in the aliphatic

region, consistent with its branched alkane

structure. The presence of chiral centers at

carbons 3 and 4 would lead to more complex

splitting patterns due to diastereotopic protons.

[7]

Experimental Protocols
Detailed experimental protocols for determining the specific properties of 3,4-diethylhexane
are not widely published. However, standard methodologies for determining the boiling point

and density of liquid hydrocarbons are applicable.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)[8][9]

Thermometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C19398777&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C19398777&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3_4-diethyl
https://www.benchchem.com/pdf/interpretation_of_complex_NMR_spectra_of_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/product/b099930?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small test tube (fusion tube)[9]

Capillary tube (sealed at one end)[9]

Sample of 3,4-diethylhexane

Heat source (e.g., Bunsen burner)

Procedure:

A small amount of 3,4-diethylhexane is placed in the fusion tube.

The capillary tube, with its sealed end up, is placed inside the fusion tube containing the

liquid.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point oil (e.g., mineral

oil).

The apparatus is heated gently.[8]

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[8]

Determination of Density
The density of a liquid hydrocarbon like 3,4-diethylhexane can be determined using a

pycnometer or a digital density meter.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance
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Temperature-controlled water bath

Sample of 3,4-diethylhexane

Distilled water

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with distilled water and placed in a temperature-controlled water

bath until it reaches thermal equilibrium (e.g., at 20°C). The mass of the pycnometer filled

with water is then measured.

The pycnometer is emptied, dried, and then filled with 3,4-diethylhexane.

The pycnometer is again brought to the same temperature in the water bath, and its mass is

determined.

The density of 3,4-diethylhexane is calculated using the following formula: Density of

sample = (mass of sample / mass of water) * density of water at the measurement

temperature.

Safety and Handling
3,4-Diethylhexane is a flammable liquid and vapor.[3] It may be fatal if swallowed and enters

airways.[3] Appropriate safety precautions should be taken when handling this chemical.

Hazard Statements: H226 (Flammable liquid and vapor), H304 (May be fatal if swallowed

and enters airways).[3]

Precautionary Statements: P210 (Keep away from heat, hot surfaces, sparks, open flames

and other ignition sources. No smoking), P301+P310 (IF SWALLOWED: Immediately call a

POISON CENTER/doctor), P331 (Do NOT induce vomiting).

Visualization of Property Relationships
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The following diagram illustrates the logical relationship between the molecular structure of 3,4-
diethylhexane and its macroscopic chemical and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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